Cas no 2223055-95-4 (2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole)

• Product Name: 2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole
• CAS No: 2223055-95-4
• MF: C₉H₁₃BFNO₂S
• MW: 229.079424619675
• MDL: MFCD13182201
• CID: 5463120
• PubChem ID: 66521318
• Update Time: 2025-07-20

2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• MB13080
• 2-FLUOROTHIAZOLE-4-BORONIC ACID PINACOL ESTER
• Z1509480006
• 2-fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole
• 2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole
• 2-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)thiazole
• Thiazole, 2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 2-Fluoro-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-thiazole

• MDL： MFCD13182201
• Inchi： 1S/C9H13BFNO2S/c1-8(2)9(3,4)14-10(13-8)6-5-15-7(11)12-6/h5H,1-4H3
• InChI Key： UJURBLCZACLQSH-UHFFFAOYSA-N
• SMILES： S1C(=NC(B2OC(C)(C)C(C)(C)O2)=C1)F

Computed Properties

• Exact Mass: 229.0744082 g/mol
• Monoisotopic Mass: 229.0744082 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 229.08
• Topological Polar Surface Area: 59.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole

Research Briefing on 2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole (CAS: 2223055-95-4) and Its Applications in Chemical Biology and Medicine

2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole (CAS: 2223055-95-4) is a boron-containing heterocyclic compound that has recently gained significant attention in the field of chemical biology and medicinal chemistry. This compound belongs to the class of boronic esters, which are widely used in Suzuki-Miyaura cross-coupling reactions, a pivotal tool in the synthesis of complex organic molecules, including pharmaceuticals. The presence of both fluorine and boron in its structure makes it a versatile intermediate for the development of novel bioactive molecules and drug candidates.

Recent studies have highlighted the potential of 2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole in the synthesis of targeted therapeutics, particularly in oncology and infectious diseases. The fluorine atom enhances the metabolic stability and bioavailability of the compound, while the boronic ester moiety facilitates its use in bioconjugation and prodrug strategies. Researchers have successfully incorporated this compound into the structure of kinase inhibitors and antimicrobial agents, demonstrating its broad applicability in drug discovery.

One of the key advancements in the utilization of this compound is its role in the development of proteolysis-targeting chimeras (PROTACs). PROTACs are bifunctional molecules that degrade target proteins by recruiting E3 ubiquitin ligases, offering a novel approach to drug discovery. The boronic ester group in 2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole has been exploited to link the target protein binder to the E3 ligase recruiter, enabling the degradation of previously "undruggable" targets. This application has opened new avenues for the treatment of cancers and neurodegenerative diseases.

In addition to its use in PROTACs, recent research has explored the compound's potential in positron emission tomography (PET) imaging. The fluorine-18 isotope can be introduced into the molecule, allowing it to serve as a radiotracer for imaging specific biological processes in vivo. This application is particularly promising for the early detection and monitoring of diseases such as cancer and Alzheimer's disease, where precise imaging is critical for diagnosis and treatment evaluation.

Despite its promising applications, challenges remain in the synthesis and handling of 2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole. The compound's sensitivity to moisture and air necessitates careful storage and handling under inert conditions. Recent studies have focused on developing more stable derivatives and improving synthetic protocols to enhance its practicality in large-scale pharmaceutical production. These efforts are expected to further expand its utility in drug development and chemical biology research.

In conclusion, 2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-thiazole (CAS: 2223055-95-4) represents a valuable building block in medicinal chemistry, with diverse applications ranging from drug discovery to molecular imaging. Its unique structural features and functional groups make it a versatile tool for researchers aiming to develop innovative therapeutic strategies. Continued research into its properties and applications is likely to yield further breakthroughs in the treatment of complex diseases.